Cas no 1804837-54-4 (4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804837-54-4
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4829232
• Update Time: 2025-07-22

4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F4NO2/c1-4-7(15-8(10,11)12)5(3-9)2-6(14)13-4/h2H,3H2,1H3,(H,13,14)
• InChI Key： SRUUHEZVPZYBNE-UHFFFAOYSA-N
• SMILES： FCC1=CC(NC(C)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Additional information on 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine

Introduction to 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804837-54-4)

4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804837-54-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of a fluoromethyl group, a hydroxyl moiety, and a trifluoromethoxy substituent, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and bioactivity modulation.

The structural composition of 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine encompasses several key functional groups that are strategically positioned to influence its reactivity and interaction with biological targets. The fluoromethyl group is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, binding affinity, and pharmacokinetic profiles in drug molecules. This feature makes it a valuable component in the design of novel therapeutic agents. Additionally, the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be exploited for interactions with biological receptors or enzymes. The trifluoromethoxy substituent further contributes to the molecule's electronic properties, influencing its solubility and reactivity in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating fluorinated moieties. The combination of these elements in 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine suggests a multifaceted utility in drug discovery. For instance, such compounds have been investigated for their role in modulating enzyme activity, particularly kinases and other signaling proteins that play critical roles in cellular processes. The fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing metabolic degradation, while the hydroxyl group can serve as a site for further derivatization or interaction with polar biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel heterocyclic compounds like 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine for potential bioactivity. These computational approaches allow researchers to predict how such molecules might interact with biological targets based on their structural features. For example, studies have shown that fluorinated pyridines can exhibit inhibitory effects on various enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention. The presence of both hydroxyl and trifluoromethoxy groups provides multiple points of interaction with biological systems, enhancing the likelihood of potent and selective activity.

The synthesis of 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine represents a significant achievement in synthetic organic chemistry. The introduction of fluorinated groups often presents synthetic challenges due to their sensitivity to various reaction conditions. However, modern synthetic methodologies have enabled the efficient preparation of such compounds with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and directed functionalization strategies have been employed to construct the desired pyridine core while incorporating the necessary substituents at specific positions. These synthetic advances have opened new avenues for exploring the chemical space encompassed by fluorinated pyridines.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. Pyridine derivatives with fluorinated substituents have emerged as lead compounds due to their ability to modulate enzyme activity effectively. For instance, analogs of 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine have been investigated for their potential to inhibit tyrosine kinases, which are overactive in many cancer types. The fluoromethyl group can participate in hydrogen bonding or hydrophobic interactions within the active site of these enzymes, while the hydroxyl and trifluoromethoxy groups provide additional binding motifs.

Moreover, the agrochemical sector has also explored pyridine-based compounds for their potential as pesticides or herbicides. The structural features of 4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine, including its heterocyclic core and fluorinated substituents, make it a candidate for developing novel agrochemicals with improved efficacy and environmental safety profiles. Research has indicated that such compounds can interact with target enzymes in plants or pests, disrupting essential metabolic pathways without harming non-target organisms.

In conclusion,4-(Fluoromethyl)-6-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804837-54-4) is a versatile compound with significant potential applications across multiple domains of chemical biology and pharmaceutical research. Its unique structural composition, featuring key functional groups such as the fluoromethyl, hydroxyl, and trifluoromethoxy moieties, positions it as a valuable building block for drug discovery efforts aimed at modulating enzyme activity and addressing various diseases. The ongoing research into this compound underscores its importance as a scaffold for developing next-generation therapeutic agents.